N-(4-methoxybenzyl)-1-(3-methoxyphenyl)methanamine hydrobromide

• IUPAC Name: 1-(4-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]methanamine;hydrobromide
• InChI: InChI=1S/C16H19NO2.BrH/c1-18-15-8-6-13(7-9-15)11-17-12-14-4-3-5-16(10-14)19-2;/h3-10,17H,11-12H2,1-2H3;1H
• InChI Key: RUJKAXWQJBNCFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCC2=CC(=CC=C2)OC.Br
• Molecular Formula: C16H20BrNO2
• Molecular Weight: 338.24 g/mol
• CAS No.: 1609408-95-8

Description

N-(4-methoxybenzyl)-1-(3-methoxyphenyl)methanamine hydrobromide is a useful research compound. Its molecular formula is C16H20BrNO2 and its molecular weight is 338.245. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Spectral Analysis

The chemical derivative 4-[(4-methoxybenzyl) amino]-3-nitro-2H-chromen-2-one, which involves N-(4-methoxybenzyl)-1-(3-methoxyphenyl)methanamine, was synthesized and analyzed using various NMR techniques, indicating its use in the field of chemical synthesis and structural analysis (Dekić et al., 2020).

Application in Drug Analysis

The compound and its derivatives have been identified in drug analysis, particularly in the context of NBOMe derivatives, a class of designer hallucinogenic drugs. The analysis is crucial for identifying substances in forensic toxicology (Poklis et al., 2015).

Synthesis of Other Chemical Compounds

The title compound and its derivatives are used in the synthesis of various chemical structures, such as N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine, showcasing its importance in the synthesis of complex organic compounds (Younas et al., 2014).

Oligoribonucleotide Synthesis

The 4-methoxybenzyl group, a part of this compound, has been used as a new protecting group in the synthesis of oligoribonucleotides, demonstrating its application in the field of nucleic acid chemistry (Takaku & Kamaike, 1982).

Amidine Protection in Chemical Synthesis

The compound is involved in the protection of amidinonaphthol in the field of chemical synthesis, illustrating its role in protecting group strategies which are crucial in organic synthesis (Bailey et al., 1999).

Benzylation in Organic Synthesis

The compound plays a role in the benzylation of alcohols and phenols, indicating its utility in organic synthetic methods (Carlsen, 1998).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action refers to how it exerts its effect at the molecular level. This often involves interaction with biological macromolecules such as proteins or DNA.

Safety and Hazards

Safety and hazard information for a compound can include its toxicity, flammability, and environmental impact. This information is important for handling and disposing of the compound safely.

Future Directions

Future directions could involve finding new syntheses for the compound, discovering new reactions it can undergo, or finding new applications for the compound in areas such as medicine or materials science.